Cas no 67513-75-1 (6H-Purin-6-one, 2-amino-3,9-dihydro-3,9-dimethyl-)

• Product Name: 6H-Purin-6-one, 2-amino-3,9-dihydro-3,9-dimethyl-
• CAS No: 67513-75-1
• MF: C₇H₉N₅O
• MW: 179.179260015488
• CID: 1723750
• Update Time: 2024-11-26

6H-Purin-6-one, 2-amino-3,9-dihydro-3,9-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 6H-Purin-6-one, 2-amino-3,9-dihydro-3,9-dimethyl-

• Inchi： 1S/C7H9N5O/c1-11-3-9-4-5(13)10-7(8)12(2)6(4)11/h3H,1-2H3,(H2,8,10,13)
• InChI Key： FEKRWLJRFOZCSH-UHFFFAOYSA-N
• SMILES： CN1C2N(C(=NC(C=2N=C1)=O)N)C

Computed Properties

• Exact Mass: 179.08087

Experimental Properties

• Density: 1.60±0.1 g/cm3(Predicted)
• Boiling Point: 468.5±37.0 °C(Predicted)
• PSA: 76.51
• pka: 2.70±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Purinones